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Abstract

Bemotrizinol (Bis-Ethylhexyloxyphenol Methoxyphenyl Triazine), a broad-spectrum ultraviolet
(UV) filter, is a key component in modern sun care formulations. This technical guide provides
an in-depth overview of its core attributes, including its physicochemical properties, mechanism
of action, photostability, and safety profile. Detailed methodologies for key analytical and
clinical studies are presented to support research and development activities. This document
aims to be a comprehensive resource for scientists and professionals engaged in the
formulation and evaluation of sunscreen products.

Introduction

Bemotrizinol, marketed under trade names such as Tinosorb S and Escalol S, is a highly
efficient, oil-soluble organic UV filter.[1][2] Its chemical structure, a 2,4-bis(2-hydroxyphenyl)-6-
phenyl-1,3,5-triazine derivative, allows for the absorption of a wide range of UV radiation,
encompassing both UVA and UVB spectra.[3] A key advantage of Bemotrizinol is its
exceptional photostability, which not only ensures its sustained efficacy upon sun exposure but
also allows it to stabilize other, less stable UV filters like avobenzone.[2] This guide delves into
the technical specifications and experimental validation of Bemotrizinol, providing a robust
resource for its application in dermatological and cosmetic formulations.
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Physicochemical Properties

A thorough understanding of the physicochemical properties of Bemotrizinol is fundamental for

formulation development and quality control. The key quantitative data are summarized in the

table below.

Property

Value

Reference

Chemical Name

2,4-Bis[4-(2-ethylhexyloxy)-2-
hydroxyphenyl]-6-(4-
methoxyphenyl)-1,3,5-triazine

[3]

CAS Number 187393-00-6 [3]
Molecular Formula C3sH49N30s5 [3]
Molecular Weight 627.81 g/mol [4]
Appearance Light yellow to yellow powder [1]
Melting Point 83-85 °C [5]
Solubility Oil-soluble, insoluble in water [1][2]

UV Absorption Maxima (Amax)

310 nm (UVB) and 343 nm
(UVA)

[1]

Mechanism of Action

Bemotrizinol's primary function is the absorption of UV radiation, thereby preventing it from

penetrating the skin and causing cellular damage. The absorbed UV energy is then dissipated

as harmless heat. This process is highly efficient and, due to the molecule's stable structure,

does not lead to significant degradation of the filter itself.

UV Radiation (UVA & UVB)

Absorption Bemotrizinol Molecule

Energy Transfer
Rapid Relaxation

Excited State

Energy Release

Heat Dissipation
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Click to download full resolution via product page
Bemotrizinol's UV radiation absorption and energy dissipation pathway.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the evaluation of

Bemotrizinol.

High-Performance Liquid Chromatography (HPLC) for
Assay and Purity

This method is for the quantitative determination of Bemotrizinol in raw materials and finished
formulations.

e |nstrumentation:

o HPLC system with a UV detector (Shimadzu model no. SPD-M10A VP with LC solution
software or equivalent).[6]

o Column: puBondapack C18 (3.9 x 300 mm, 10-micron particle size) or Waters X Bridge
column.[1][6]

o Chromatographic Conditions:

o

Mobile Phase Option 1: Methanol (100%).[6]

Mobile Phase Option 2: Acetonitrile: Tetrahydrofuran: Water (38:38:24, v/v/v).[1]

[¢]

[¢]

Flow Rate: 2.5 mL/min.[6]

[e]

Detection Wavelength: 254 nm.[6]

o

Injection Volume: 20 pL.[6]

[¢]

Run Time: 30 minutes.[6]

o Standard Solution Preparation:
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o Accurately weigh about 13 mg of Bemotrizinol working standard into a 100 mL volumetric
flask.[6]

o Add approximately 10 mL of chloroform and sonicate for five minutes to dissolve.[6]

o Make up to volume with methanol.[6]

e Sample Solution Preparation (for a cream formulation):

o

Accurately weigh a quantity of the cream equivalent to 25 mg of Bemotrizinol into a 50 mL
volumetric flask.[5]

o

Add 10 mL of chloroform and sonicate for 20 minutes.[5]

[¢]

Make up to volume with methanol.[5]

[e]

Pipette 5 mL of this solution and dilute to 20 mL with methanol.[5]

o Validation Parameters: The method should be validated according to ICH guidelines for
linearity, accuracy, precision (intra-day and inter-day), selectivity, robustness, limit of
detection (LOD), and limit of quantification (LOQ).[1][6]
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Sample Preparation

Weigh Bemotrizinol Standard Weigh Formulation Sample

Dissolve in Chloroform & Methanol Extract with Chloroform & Methanol

Inject into HPLC

Chromatographic Separation

UV Detection (254 nm)

Generate Chromatogram

l

Quantify Bemotrizinol

l

Generate Report

Click to download full resolution via product page

A typical workflow for the HPLC analysis of Bemotrizinol.
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Clinical Pharmacokinetic Evaluation (Based on
NCT04355286)

This protocol outlines a study to assess the systemic absorption of Bemotrizinol under maximal
use conditions.[7]

e Study Design:
o Open-label, one-arm pilot study.[7]
o 14 healthy adult subjects.[7]

o Objectives:

o Primary: To determine if Bemotrizinol is absorbed into the systemic circulation from a
topical formulation containing 6% Bemotrizinol under maximal use conditions.[7]

o Secondary: To gather preliminary pharmacokinetic (PK) data and validate study
procedures.[7]

e Procedure:

[¢]

Screening Period: 30 days.[7]
o Treatment Period: 4 days (Days 1-4). Subjects are admitted to a clinical research unit.[7]

o Application: A topical sunscreen formulation with 6% Bemotrizinol is applied four times
daily at 0, 2, 4, and 6 hours after the first application.[7]

o Blood Sampling: Blood samples are collected for the determination of plasma
concentrations of Bemotrizinol from before the first application up to 264 hours after the
first application.[7]

o Follow-up: Subjects return for follow-up visits on Days 8 and 12.[7]

e Analysis:
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o Plasma concentrations of Bemotrizinol are measured using a validated bioanalytical
method.

Photoallergic Potential Assessment (Based on
NCT05254912)

This study evaluates the potential of Bemotrizinol to induce a photoallergic response.[8]
e Study Design:

o Evaluation of a sunscreen oil with 6% Bemotrizinol and 10% ethanol as a penetration
enhancer compared to a vehicle control and Bemotrizinol in petrolatum.[8]

e Procedure:

o Minimal Erythema Dose (MED) Determination: Each subject's MED is determined on the
lower back.[8]

o Induction Phase:

= Test materials are applied to designated patches and affixed to both sides of the back
for approximately 24 hours.[8]

= One side is designated for irradiation, and the other serves as a treated, non-irradiated
control.[8]

= After patch removal, the irradiation sites are exposed to solar simulated light at two
times the individual's MED.[8]

o Challenge Phase:

» Approximately 10 to 21 days after the last induction application, duplicate patches are
applied to previously unexposed sites.[9]

» After 24 hours, the patches are removed, and the test sites on one side are irradiated
with a non-erythrogenic dose of UVA radiation (10 J/cm?).

» The other side serves as a non-irradiated control.[9]
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o Evaluation:

= Skin reactions are evaluated at 24 and 48 hours post-irradiation using an erythema
grading scale.[10]

Safety and Efficacy
Safety Profile

Bemotrizinol has a favorable safety profile. Studies have shown that it does not cause
sensitization, photo-irritation, or photosensitization.[1] It is not genotoxic and exhibits low
penetration through human skin (<0.1%).[1] Furthermore, in vitro studies have indicated that
Bemotrizinol does not have estrogenic or androgenic activity.[2]

Safety Endpoint Result Reference
Phototoxicity in humans Not phototoxic [1]
Photoallergenicity in humans Not photoallergenic [1]
Skin Sensitization Not a sensitizer [1]
Genotoxicity Not genotoxic [1]
Dermal Penetration (in vitro) <0.1% [1]

Estrogenic/Androgenic Activity o o
. No significant activity [2]
(in vitro)

Efficacy

Bemotrizinol is a highly effective broad-spectrum UV absorber, covering the full UVA and UVB
range.[1] It demonstrates remarkable photostability, with 98.4% remaining intact even after
exposure to 50 Minimal Erythemal Doses (MEDs).[1] A key feature of Bemotrizinol is its
synergistic effect with other UV filters, enhancing the Sun Protection Factor (SPF) of
formulations.[1]

Regulatory Status
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Bemotrizinol has been approved for use in sunscreens in the European Union since 2000, as
well as in other regions including Australia, China, Korea, and Taiwan, with a maximum
permitted concentration of 10%.[11] In the United States, an OTC Monograph Order Request
(OMOR) was submitted to the FDA in October 2024, with a potential decision on its approval as
a Generally Recognized as Safe and Effective (GRASE) ingredient expected by March 2026.
[12]

Conclusion

Bemotrizinol (CAS: 187393-00-6) is a well-characterized, high-performance broad-spectrum
UV filter with a strong safety and efficacy profile. Its exceptional photostability and synergistic
properties make it an invaluable ingredient in the development of advanced sun care products.
The detailed experimental protocols provided in this guide offer a practical resource for
researchers and formulators working with this key sunscreen active. As regulatory approval
expands, Bemotrizinol is poised to play an increasingly important role in protecting skin from
the harmful effects of UV radiation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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